Cas no 158500-59-5 (5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester)

• Product Name: 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester
• CAS No: 158500-59-5
• MF: C₁₉H₂₄O₁₀
• MW: 412.387866973877
• CID: 837661
• PubChem ID: 45359747
• Update Time: 2025-11-05

5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-, methyl ester
• 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester
• CNIDIOSIDE B METHYL ESTER
• Methyl 3-[6-(β-D-glucopyranosyloxy)-7-methoxy-1-benzofuran-5-yl]p ropanoate
• 6-(beta-D-Glucopyranosyloxy)-7-methoxy-5-benzofuranpropanoic acid methyl ester
• [ "" ]
• CnidiosideBmethylester
• 5-Benzofuranpropanoic acid, 6-(-D-glucopyranosyloxy)-7-methoxy-, methyl ester
• CS-0023929
• AKOS032948841
• FS-10436
• 158500-59-5
• NCGC00385419-01
• methyl 3-[7-methoxy-6-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-1-benzofuran-5-yl]propanoate
• NCGC00385419-01_C19H24O10_5-Benzofuranpropanoic acid, 6-(beta-D-glucopyranosyloxy)-7-methoxy-, methyl ester
• HY-N3606
• METHYL 3-(7-METHOXY-6-{[(2S,3R,4S,5S,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}-1-BENZOFURAN-5-YL)PROPANOATE
• DA-51999

• Inchi： 1S/C19H24O10/c1-25-12(21)4-3-9-7-10-5-6-27-16(10)18(26-2)17(9)29-19-15(24)14(23)13(22)11(8-20)28-19/h5-7,11,13-15,19-20,22-24H,3-4,8H2,1-2H3/t11-,13-,14+,15-,19+/m1/s1
• InChI Key： AARIHENRSOEJOC-DGQOTAAJSA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1CO)O)O)O)OC1C(=C2C(C=CO2)=CC=1CCC(=O)OC)OC

Computed Properties

• Exact Mass: 412.13700
• Monoisotopic Mass: 412.13694696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 148Ų

Experimental Properties

• Color/Form: Oil
• Density: 1.4±0.1 g/cm3
• Boiling Point: 603.5±55.0 °C at 760 mmHg
• Flash Point: 318.8±31.5 °C
• PSA: 148.05000
• LogP: -0.27430
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Phenolic glycosides
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether

Additional information on 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester

Recent Advances in the Study of 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester (CAS: 158500-59-5)

The compound 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester (CAS: 158500-59-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This benzofuran derivative, characterized by its unique glucopyranosyloxy and methoxy substituents, exhibits promising biological activities, making it a subject of intensive investigation for potential therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and mechanisms of action, providing valuable insights for drug development.

One of the key areas of research has been the exploration of the compound's anti-inflammatory and antioxidant properties. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester significantly inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. The study attributed this effect to the compound's ability to modulate the NF-κB signaling pathway, suggesting its potential as a lead compound for developing novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, recent research has highlighted the compound's role in metabolic regulation. A preprint article on *bioRxiv* reported that this benzofuran derivative enhances glucose uptake in adipocytes by activating the AMPK pathway. This finding opens new avenues for investigating its utility in managing metabolic disorders such as diabetes and obesity. The study also noted the compound's low cytotoxicity, which is a critical factor for its further development as a therapeutic agent.

The synthetic methodology for 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester has also been refined in recent years. A 2022 paper in *Organic Letters* described an efficient glycosylation strategy to introduce the b-D-glucopyranosyloxy moiety, achieving a high yield and stereoselectivity. This advancement is expected to facilitate the large-scale production of the compound for further pharmacological studies and clinical trials.

Despite these promising developments, challenges remain in fully understanding the compound's pharmacokinetics and pharmacodynamics. Preliminary in vivo studies have shown variable bioavailability, likely due to its glycosidic linkage, which may undergo enzymatic hydrolysis in the gastrointestinal tract. Researchers are currently exploring prodrug strategies and formulation technologies to improve its stability and absorption.

In conclusion, 5-Benzofuranpropanoic acid, 6-(b-D-glucopyranosyloxy)-7-methoxy-,methyl ester (CAS: 158500-59-5) represents a multifaceted compound with significant therapeutic potential. Ongoing research aims to address its limitations while capitalizing on its anti-inflammatory, antioxidant, and metabolic regulatory properties. Future studies will likely focus on optimizing its structure-activity relationships and evaluating its efficacy in preclinical models, paving the way for its eventual clinical application.